Cas no 284030-57-5 (4-Amino-2,3-difluoro-5-nitrobenzoic acid)

• Product Name: 4-Amino-2,3-difluoro-5-nitrobenzoic acid
• CAS No: 284030-57-5
• MF: C₇H₄F₂N₂O₄
• MW: 218.114468574524
• MDL: MFCD08543937
• CID: 252863
• PubChem ID: 16244088
• Update Time: 2025-05-17

4-Amino-2,3-difluoro-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,3-difluoro-5-nitrobenzoic acid
• 4-AMINO-2,3-DIFLUORO-5-NITRO-BENZOIC ACID
• Benzoic acid,4-amino-2,3-difluoro-5-nitro-
• 4-amino-2,3-difluoro-5-nitro-benzoic acid 3
• 284030-57-5
• 4-Amino-2,3-difluoro-5-nitrobenzoicacid
• DS-12882
• AKOS015890802
• MFCD08543937
• WXXHOWQPFHXRDY-UHFFFAOYSA-N
• SY109205
• A876727
• SCHEMBL1039561
• CS-M0256
• Benzoic acid, 4-amino-2,3-difluoro-5-nitro-
• FT-0701447
• DTXSID70585637
• DB-014854

• MDL： MFCD08543937
• Inchi： 1S/C7H4F2N2O4/c8-4-2(7(12)13)1-3(11(14)15)6(10)5(4)9/h1H,10H2,(H,12,13)
• InChI Key： WXXHOWQPFHXRDY-UHFFFAOYSA-N
• SMILES： FC1=C(C(C(=O)O)=CC(=C1N)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 218.01400
• Monoisotopic Mass: 218.01391294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.751
• Boiling Point: 401.139°C at 760 mmHg
• Flash Point: 401.139ºC at 760 mmHg
• Refractive Index: 1.624
• PSA: 109.14000
• LogP: 2.25780

4-Amino-2,3-difluoro-5-nitrobenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 4-Amino-2,3-difluoro-5-nitrobenzoic acid

4-Amino-2,3-Difluoro-5-Nitrobenzoic Acid (CAS No. 284030-57-5)

The compound 4-Amino-2,3-Difluoro-5-Nitrobenzoic Acid, identified by the CAS registry number 284030-57-5, is a highly specialized organic chemical with significant applications in various scientific and industrial fields. This compound belongs to the class of benzoic acids, which are aromatic carboxylic acids derived from benzene rings. The presence of amino (-NH₂), fluoro (-F), and nitro (-NO₂) groups in its structure introduces unique chemical properties that make it valuable for research and development purposes.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4-Amino-2,3-Difluoro-5-Nitrobenzoic Acid, allowing researchers to explore its potential in drug discovery, material science, and environmental chemistry. The compound's structure is characterized by a benzene ring substituted with three functional groups: an amino group at position 4, two fluoro groups at positions 2 and 3, and a nitro group at position 5. This substitution pattern imparts the molecule with a high degree of reactivity and selectivity, making it a versatile building block for various chemical reactions.

One of the most promising applications of 4-Amino-2,3-Difluoro-5-Nitrobenzoic Acid lies in its role as an intermediate in the synthesis of bioactive compounds. Recent studies have demonstrated its potential as a precursor for the development of novel antibiotics and anti-inflammatory agents. The amino group facilitates the formation of peptide bonds, while the nitro group can be reduced to an amine group, enabling the creation of complex molecular architectures with tailored pharmacological properties.

In addition to its role in drug discovery, this compound has found applications in material science, particularly in the development of advanced polymers and coatings. The fluoro groups present in the molecule contribute to its hydrophobicity and thermal stability, making it an ideal candidate for use in high-performance materials. Researchers have also explored its potential as a component in electronic materials, where its electronic properties can be fine-tuned through further functionalization.

The synthesis of 4-Amino-2,3-Difluoro-5-Nitrobenzoic Acid typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic chemistry have enabled more efficient pathways for its synthesis, reducing production costs and improving scalability. These developments have made the compound more accessible for large-scale applications.

From an environmental perspective, understanding the fate and transport of 4-Amino-2,3-Difluoro-5-Nitrobenzoic Acid in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a key role in its transformation. However, further research is needed to evaluate its long-term persistence and toxicity to aquatic organisms.

In conclusion, 4-Amino-2,3-Difluoro-5-Nitrobenzoic Acid (CAS No. 284030-57-5) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, material science, and environmental chemistry. As ongoing research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.